2-{[5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-5-nitropyridine

• IUPAC Name: 2-[[5-(furan-2-yl)-1H-1,2,4-triazol-3-yl]sulfanyl]-5-nitropyridine
• InChI: InChI=1S/C11H7N5O3S/c17-16(18)7-3-4-9(12-6-7)20-11-13-10(14-15-11)8-2-1-5-19-8/h1-6H,(H,13,14,15)
• InChI Key: OBEVEYBVNHKUSD-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NC(=NN2)SC3=NC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C11H7N5O3S
• Molecular Weight: 289.27 g/mol

Description

The compound “2-{[5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-5-nitropyridine” is a complex organic molecule that contains a furyl group (a furan ring), a 1,2,4-triazole ring, and a nitropyridine group. These groups are common in many pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex, with the different rings and functional groups contributing to its three-dimensional shape. The presence of the nitro group could introduce some polarity to the molecule, potentially affecting its interactions with other molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitro group could increase its reactivity and polarity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would likely depend on its intended use and the results of initial studies. If it shows promise in a particular application, further studies could be conducted to optimize its properties and evaluate its safety and efficacy.